C-Metyl-Ester-Cyclam, 4 HCl
Overview
Description
“C-Methyl-Ester-Cyclam, 4 HCl” is a chemical compound with the molecular formula C12H26N4O2, 4HCl . It is sold as a 4 HCl salt and appears as a white powder . It is a precursor of bifunctional cyclam .
Physical and Chemical Properties Analysis
“C-Methyl-Ester-Cyclam, 4 HCl” has a molecular weight of 404.20 . It is sold as a 4 HCl salt and appears as a white powder .
Scientific Research Applications
Kinetics and Mechanism of Ester Hydrolysis : A study by Roy (1995) investigated the hydrolysis of cyclopentolate hydrochloride, an ester of a substituted benzeneacetic acid, revealing its degradation process in alkaline solutions and identifying degradation products. This research is significant for understanding the stability and decomposition of similar ester compounds.
Synthesis and Biological Evaluation : Research by Boztaş et al. (2019) focused on the synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety, including ester hydrolysis. Their findings on enzyme inhibition are relevant for medical applications like the treatment of Alzheimer's disease.
Fatty Acid Methyl Ester Preparation : The paper by Ichihara & Fukubayashi (2010) discusses a method for preparing fatty acid methyl esters for gas-liquid chromatography. This is crucial for analyzing various lipid samples in research.
PET Tracer Synthesis : Takashima-Hirano et al. (2010) developed a novel method for the synthesis of PET tracers using (11)C-radiolabeling, applicable to various acids and their methyl esters. This contributes to the advancement of in vivo imaging in medical research.
High Voltage Lithium Ion Capacitors : A study by Arnaiz et al. (2019) on the use of 3-cyanopropionic acid methyl ester in high voltage lithium ion capacitors highlights its potential in energy storage technologies.
Cancer Treatment Research : The research by Menezes et al. (2017) on the cytotoxic activity of hydroxycinnamic acids and their alkyl esters against cancer cells demonstrates the potential of these compounds in developing new cancer treatments.
Properties
IUPAC Name |
methyl 1,4,8,11-tetrazacyclotetradecane-6-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N4O2/c1-18-12(17)11-9-15-7-5-13-3-2-4-14-6-8-16-10-11/h11,13-16H,2-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XODZWGGVZNFVGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNCCNCCCNCCNC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.